Cas no 70214-91-4 (1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-)
70214-91-4 structure
Product Name:1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
CAS No:70214-91-4
MF:C27H38O4
MW:426.588228702545
CID:576401
Update Time:2025-04-19
1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)-
- (4S)-23-Methoxy-4,8-dimethyl-16,24-cyclo-D(17a)-homo-21-nor-17a-oxa-5α-chola-16,20(22),23-triene-4-carboxylic acid
- 1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetr
- 16,24-Cyclo-D(17a)-homo-21-nor-17a-oxachola-16,20(22),23-triene-4-carboxylicacid, 23-methoxy-4,8-dimethyl-, (4b,5a)-
- 1H-Naphtho[2,1-a]xanthene-1-carboxylic acid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,[1S-(1a,4aa,4bb,6aa,12ab,12ba,14ab)]-
- Strongylophorin 1
- Strongylophorine-1
- (-)-Strongylophorin 1
-
- Inchi: 1S/C27H38O4/c1-24-11-6-12-26(3,23(28)29)21(24)9-13-25(2)20(24)10-14-27(4)22(25)16-17-15-18(30-5)7-8-19(17)31-27/h7-8,15,20-22H,6,9-14,16H2,1-5H3,(H,28,29)/t20-,21-,22+,24-,25-,26+,27+/m1/s1
- InChI Key: JCXUKDWSYWEAAM-BKHKBBOWSA-N
- SMILES: O1C2C([H])=C([H])C(=C([H])C=2C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@](C(=O)O[H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@]12C([H])([H])[H])OC([H])([H])[H]
Computed Properties
- Exact Mass: 426.27714
- Monoisotopic Mass: 426.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- XLogP3: 6.676
Experimental Properties
- PSA: 55.76
1H-Naphtho[2,1-a]xanthene-1-carboxylicacid,2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-10-methoxy-1,4a,6a,12b-tetramethyl-,(1S,4aR,4bR,6aS,12aS,12bR,14aR)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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